N-(3-{N-[(4-chlorophenoxy)acetyl]ethanehydrazonoyl}phenyl)-4-methylbenzamide

• IUPAC Name: N-[3-[(E)-N-[[2-(4-chlorophenoxy)acetyl]amino]-C-methylcarbonimidoyl]phenyl]-4-methylbenzamide
• InChI: InChI=1S/C24H22ClN3O3/c1-16-6-8-18(9-7-16)24(30)26-21-5-3-4-19(14-21)17(2)27-28-23(29)15-31-22-12-10-20(25)11-13-22/h3-14H,15H2,1-2H3,(H,26,30)(H,28,29)/b27-17+
• InChI Key: NFHCGHSMWJETBI-WPWMEQJKSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=NNC(=O)COC3=CC=C(C=C3)Cl)C
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)/C(=N/NC(=O)COC3=CC=C(C=C3)Cl)/C
• Molecular Formula: C24H22ClN3O3
• Molecular Weight: 435.9 g/mol

Description

N-(3-{N-[(4-chlorophenoxy)acetyl]ethanehydrazonoyl}phenyl)-4-methylbenzamide, also known as CEP-33779, is a small molecule inhibitor that targets the transcription factor NF-κB. It has been found to have potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders.

Scientific Research Applications

N-(3-{N-[(4-chlorophenoxy)acetyl]ethanehydrazonoyl}phenyl)-4-methylbenzamide has been found to have potential therapeutic applications in various diseases. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, including breast cancer, prostate cancer, and pancreatic cancer. It has also been found to have anti-inflammatory effects, making it a potential treatment for autoimmune disorders such as rheumatoid arthritis and multiple sclerosis.

Mechanism of Action

N-(3-{N-[(4-chlorophenoxy)acetyl]ethanehydrazonoyl}phenyl)-4-methylbenzamide targets the transcription factor NF-κB, which plays a key role in inflammation and cancer. NF-κB regulates the expression of genes involved in cell survival, proliferation, and inflammation. N-(3-{N-[(4-chlorophenoxy)acetyl]ethanehydrazonoyl}phenyl)-4-methylbenzamide inhibits the activity of NF-κB by binding to a specific site on the protein, preventing it from binding to DNA and activating target genes.
Biochemical and Physiological Effects:
N-(3-{N-[(4-chlorophenoxy)acetyl]ethanehydrazonoyl}phenyl)-4-methylbenzamide has been found to have both biochemical and physiological effects. Biochemically, it inhibits the activity of NF-κB, leading to a decrease in the expression of genes involved in inflammation and cancer. Physiologically, it has been found to inhibit the growth of cancer cells and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

N-(3-{N-[(4-chlorophenoxy)acetyl]ethanehydrazonoyl}phenyl)-4-methylbenzamide has several advantages for lab experiments. It is a small molecule inhibitor, making it easy to administer to cells and animals. It has been shown to be effective in inhibiting the growth of cancer cells and reducing inflammation in animal models. However, there are also limitations to using N-(3-{N-[(4-chlorophenoxy)acetyl]ethanehydrazonoyl}phenyl)-4-methylbenzamide in lab experiments. It is a relatively new compound, and its long-term effects are not yet known. It also has limited solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for research on N-(3-{N-[(4-chlorophenoxy)acetyl]ethanehydrazonoyl}phenyl)-4-methylbenzamide. One area of interest is its potential use in combination with other cancer treatments, such as chemotherapy and radiation therapy. It may also be useful in combination with other anti-inflammatory drugs for the treatment of autoimmune disorders. Further research is needed to determine the long-term effects of N-(3-{N-[(4-chlorophenoxy)acetyl]ethanehydrazonoyl}phenyl)-4-methylbenzamide and to optimize its dosing and administration.

Synthesis Methods

The synthesis of N-(3-{N-[(4-chlorophenoxy)acetyl]ethanehydrazonoyl}phenyl)-4-methylbenzamide involves the reaction of 4-methylbenzoic acid with thionyl chloride to form 4-methylbenzoyl chloride. This is then reacted with 4-chlorophenol to form 4-chlorophenyl 4-methylbenzoate. The resulting compound is then reacted with hydrazine hydrate to form 4-chlorophenyl hydrazine. This compound is then reacted with 4-chlorophenylacetyl chloride to form 4-chlorophenylhydrazine 4-chlorophenylacetate. The final step involves the reaction of this compound with N-(3-aminophenyl)benzamide to form N-(3-{N-[(4-chlorophenoxy)acetyl]ethanehydrazonoyl}phenyl)-4-methylbenzamide.